Cas no 1214359-99-5 (2-(2-fluorophenyl)pyridine-3-carboxylic acid)

• Product Name: 2-(2-fluorophenyl)pyridine-3-carboxylic acid
• CAS No: 1214359-99-5
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• CID: 2617605
• PubChem ID: 18412195
• Update Time: 2025-11-02

2-(2-fluorophenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenyl)pyridine-3-carboxylic acid
• 1214359-99-5
• 2-(2-FLUOROPHENYL)NICOTINIC ACID
• MFCD14700035
• DTXSID10593519
• SCHEMBL6579855
• A1-36477

• Inchi： 1S/C12H8FNO2/c13-10-6-2-1-4-8(10)11-9(12(15)16)5-3-7-14-11/h1-7H,(H,15,16)
• InChI Key： NSHLTHKREVUGDF-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C(C(=O)O)=CC=CN=1

Computed Properties

• Exact Mass: 217.05390666Da
• Monoisotopic Mass: 217.05390666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(2-fluorophenyl)pyridine-3-carboxylic acid

Comprehensive Guide to 2-(2-fluorophenyl)pyridine-3-carboxylic acid (CAS No. 1214359-99-5): Properties, Applications, and Market Insights

2-(2-fluorophenyl)pyridine-3-carboxylic acid (CAS 1214359-99-5) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorophenyl-pyridine hybrid structure, serves as a versatile building block in modern organic synthesis. With the growing demand for fluorinated compounds in drug discovery, this molecule has become increasingly relevant in addressing challenges related to bioavailability and metabolic stability.

The molecular structure of 2-(2-fluorophenyl)pyridine-3-carboxylic acid combines the electronic effects of fluorine substitution with the coordination properties of the pyridine ring, making it particularly valuable for designing metal-organic frameworks (MOFs) and pharmaceutical intermediates. Recent studies highlight its potential in developing novel kinase inhibitors, a hot topic in cancer research, where researchers are actively exploring fluorinated heterocycles for improved target specificity.

In the context of green chemistry trends, the synthesis of 1214359-99-5 has evolved to incorporate more sustainable methodologies. Modern approaches emphasize catalyst-free reactions and microwave-assisted synthesis, addressing the pharmaceutical industry's push toward environmentally friendly processes. These advancements align with current searches for "eco-friendly fluorination methods" and "sustainable heterocycle synthesis," which rank highly in chemical research queries.

The physicochemical properties of 2-(2-fluorophenyl)pyridine-3-carboxylic acid contribute to its diverse applications. With a molecular weight of 217.19 g/mol and the characteristic acidity of the carboxylic group, this compound demonstrates excellent solubility in polar organic solvents—a property frequently searched in relation to "fluorinated compound solubility" and "pyridine derivative formulation." These characteristics make it particularly valuable for medicinal chemistry applications where solubility optimization is crucial.

Market analysis reveals growing interest in fluorinated pyridine derivatives, with 1214359-99-5 appearing in patent applications across multiple therapeutic areas. The compound's relevance to COVID-19 research (as a potential building block for antiviral agents) has further increased its visibility in scientific literature. This connection to pandemic-related research significantly boosts its search volume in academic databases and chemical marketplaces.

Quality control aspects of 2-(2-fluorophenyl)pyridine-3-carboxylic acid production have become a focal point, responding to frequent searches about "HPLC analysis of fluorinated compounds" and "pyridine derivative purity standards." Advanced analytical techniques including LC-MS and NMR spectroscopy are typically employed to verify the identity and purity of this specialty chemical, ensuring it meets the stringent requirements of pharmaceutical applications.

The stability profile of CAS 1214359-99-5 under various storage conditions is another area of practical importance. Research indicates that proper handling and storage in anhydrous conditions can maintain the compound's integrity, addressing common user queries about "fluorophenyl compound storage" and "pyridine carboxylic acid stability." These practical considerations are crucial for researchers working with this material in drug discovery programs.

Looking forward, the demand for 2-(2-fluorophenyl)pyridine-3-carboxylic acid is expected to grow in parallel with developments in personalized medicine and targeted drug delivery systems. Its structural features make it particularly suitable for creating bioconjugates and prodrugs, areas that consistently rank high in pharmaceutical research trends. This positions the compound as a valuable asset in addressing current challenges in drug development and therapeutic innovation.

For researchers investigating structure-activity relationships, the fluorophenyl-pyridine scaffold offers valuable insights into how subtle structural modifications affect biological activity. This aspect connects with numerous search queries about "fluorine effects in medicinal chemistry" and "heterocycle bioisosterism," making the compound particularly relevant to contemporary drug design discussions.

In conclusion, 2-(2-fluorophenyl)pyridine-3-carboxylic acid (CAS 1214359-99-5) represents an important class of fluorinated heterocycles with wide-ranging applications in pharmaceutical research and material science. Its combination of synthetic versatility, favorable physicochemical properties, and relevance to current therapeutic challenges ensures its continued importance in scientific innovation. As research into fluorine-containing drugs and functional materials advances, this compound is poised to play an increasingly significant role in addressing modern scientific and medical challenges.